Cas no 1531112-56-7 (1-Amino-3-cyclobutylpropan-2-one)

• Product Name: 1-Amino-3-cyclobutylpropan-2-one
• CAS No: 1531112-56-7
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5701558
• PubChem ID: 57059685
• Update Time: 2025-10-29

1-Amino-3-cyclobutylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-amino-3-cyclobutyl-
• AKOS023200402
• 1531112-56-7
• EN300-795587
• 1-amino-3-cyclobutylpropan-2-one
• 1-Amino-3-cyclobutylpropan-2-one

• Inchi： 1S/C7H13NO/c8-5-7(9)4-6-2-1-3-6/h6H,1-5,8H2
• InChI Key： LVSIQBPOTAVEDN-UHFFFAOYSA-N
• SMILES： C(N)C(=O)CC1CCC1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 202.9±23.0 °C(Predicted)
• pka: 7.42±0.29(Predicted)

Additional information on 1-Amino-3-cyclobutylpropan-2-one

Comprehensive Overview of 1-Amino-3-cyclobutylpropan-2-one (CAS No. 1531112-56-7): Properties, Applications, and Research Insights

1-Amino-3-cyclobutylpropan-2-one (CAS No. 1531112-56-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This molecule combines a cyclobutyl ring with an amino and ketone functional group, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in designing kinase inhibitors and modulators of metabolic pathways.

The compound's cyclobutyl moiety contributes to its conformational rigidity, a property highly valued in medicinal chemistry for enhancing target selectivity. Recent studies highlight its role in optimizing pharmacokinetic profiles of small-molecule therapeutics. With the rise of AI-driven drug discovery, computational models frequently analyze scaffolds like 1-Amino-3-cyclobutylpropan-2-one to predict bioactivity, reflecting its relevance in modern high-throughput screening workflows.

From a synthetic perspective, 1531112-56-7 serves as a precursor for heterocyclic compounds, which dominate 60% of FDA-approved drugs. Its ketone-amine functionality allows diverse transformations, including reductive amination or condensation reactions. Industry experts often search for "synthesis of cyclobutyl ketone derivatives" or "applications of amino ketones in drug design," underscoring its practical significance.

Environmental and safety profiles of 1-Amino-3-cyclobutylpropan-2-one align with green chemistry principles. Unlike traditional reactive intermediates, it exhibits moderate stability under ambient conditions, reducing hazardous waste generation. This aligns with the growing demand for "sustainable synthetic intermediates"—a trending topic in ACS Green Chemistry forums and patent filings.

Analytical characterization of CAS No. 1531112-56-7 typically involves LC-MS and NMR spectroscopy, with fragmentation patterns documented in major spectral databases. Researchers investigating "spectral data for cyclobutyl amines" frequently reference this compound's distinct proton couplings at δ 2.8–3.2 ppm (cyclobutyl CH₂) and carbonyl IR stretch at ~1715 cm^-1.

Market trends indicate rising procurement of 1531112-56-7 by contract research organizations (CROs) specializing in fragment-based drug design. Its molecular weight (127.18 g/mol) and LogP (~0.9) fall within optimal ranges for blood-brain barrier permeability—a key consideration in CNS drug development, as evidenced by PubMed citations linking cyclobutyl derivatives to neurotherapeutic leads.

Future directions for 1-Amino-3-cyclobutylpropan-2-one research may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design. With pharmaceutical companies filing patents on structurally related compounds (e.g., WO2022155523), this scaffold's IP landscape warrants close monitoring by medicinal chemists and biotech startups alike.